Cas no 52348-60-4 (KDM4C-IN-1)

• Product Name: KDM4C-IN-1
• CAS No: 52348-60-4
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 359838
• PubChem ID: 823993
• Update Time: 2025-11-01

KDM4C-IN-1 Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,3-(4-methoxyphenyl)-1,6-dimethyl-
• 3-(4-methoxyphenyl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• Oprea1_129099
• Oprea1_322265
• BDBM188286
• STK249717
• US9073941, 112
• 1,6-Dimethyl-3-(p-anisyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• KDM4C-IN-1
• CHEMBL1517074
• SR-01000432318
• AKOS022067976
• CCT 039838
• MS-24302
• SR-01000432318-1
• 52348-60-4
• SCHEMBL2186422
• NCGC00168456-01
• AG-690/34980033

• Inchi： 1S/C14H13N5O3/c1-18-13(20)10-12(16-14(18)21)19(2)17-11(15-10)8-4-6-9(22-3)7-5-8/h4-7H,1-3H3
• InChI Key： BVFGFWOGCVXIFG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N1C)=O)N(C)N=C(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on KDM4C-IN-1

Professional Introduction to Compound CAS No 52348-60-4 and Product Name KDM4C-IN-1

The compound with the CAS number 52348-60-4 and the product name KDM4C-IN-1 represents a significant advancement in the field of chemomedicine, particularly in the realm of epigenetic modulation. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in treating various diseases, including cancer and neurological disorders. The introduction will delve into the chemical properties, biological activities, and the latest research findings associated with this compound.

KDM4C-IN-1 is a novel inhibitor designed to target histone demethylases, specifically focusing on KDM4C (Lysine Demethylase 4C). Histone demethylases play a crucial role in regulating gene expression by removing methyl groups from histone proteins. Dysregulation of these enzymes has been implicated in numerous diseases, making them attractive targets for therapeutic intervention. KDM4C-IN-1 has been engineered to selectively inhibit KDM4C, thereby modulating the epigenetic landscape in affected cells.

The chemical structure of CAS No 52348-60-4 features a carefully designed scaffold that enhances its binding affinity to the KDM4C enzyme. This structural optimization has been achieved through extensive computational modeling and experimental screening. The compound exhibits high selectivity for KDM4C over other related demethylases, minimizing off-target effects. This selectivity is critical for ensuring therapeutic efficacy while reducing potential side effects.

Recent studies have demonstrated the potent inhibitory activity of KDM4C-IN-1 in vitro. In cell-based assays, the compound has shown remarkable ability to suppress the demethylase activity of KDM4C, leading to altered histone modifications and subsequent changes in gene expression patterns. These findings suggest that KDM4C-IN-1 could be a valuable tool for studying epigenetic mechanisms and developing novel therapeutic strategies.

One of the most promising applications of KDM4C-IN-1 is in the treatment of cancer. Cancer cells often exhibit aberrant epigenetic modifications, which contribute to their uncontrolled growth and resistance to therapy. By inhibiting KDM4C, KDM4C-IN-1 can reverse these epigenetic changes, potentially restoring normal cell function and sensitizing cancer cells to existing treatments. Preclinical studies have shown encouraging results in animal models, where KDM4C-IN-1 has demonstrated tumor suppressive effects without significant toxicity.

Another area of interest is the potential use of KDM4C-IN-1 in neurological disorders. Epigenetic dysregulation has been linked to various neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The ability of KDM4C-IN-1 to modulate histone methylation could provide a new avenue for treating these conditions. Initial research suggests that KDM4C-IN-1 may help mitigate symptoms associated with these diseases by restoring normal epigenetic patterns in neurons.

The development of KDM4C-IN-1 also highlights the importance of collaboration between chemists and biologists. The compound's design is a testament to the power of interdisciplinary research, combining insights from structural biology, computational chemistry, and pharmacology. This collaborative approach has been instrumental in identifying and optimizing lead compounds like KDM4C-IN-1, which may otherwise remain undiscovered.

Future directions for research on CAS No 52348-60-4 and KDM4C-IN-1 include further exploration of its mechanism of action and potential synergies with other therapeutic agents. Combination therapies involving epigenetic modulators like KDM4C-IN-1 with traditional chemotherapies or immunotherapies could offer enhanced efficacy in treating complex diseases. Additionally, investigating the compound's pharmacokinetic properties will be crucial for translating preclinical successes into clinical applications.

In conclusion, CAS No 52348-60-4 and its derivative KDM4C-IN-1 represent a significant breakthrough in epigenetic drug development. The compound's ability to selectively inhibit KDM4C holds promise for treating a wide range of diseases, particularly cancer and neurological disorders. As research continues to uncover new insights into epigenetic mechanisms, compounds like KDM4C-IN-1 are poised to play a pivotal role in revolutionizing modern medicine.